Cas no 1341160-91-5 (4,4,4-trifluoro-3-(oxan-3-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(oxan-3-yl)butanoic acid
• CAS No: 1341160-91-5
• MF: C₉H₁₃F₃O₃
• MW: 226.192933797836
• CID: 6159308
• PubChem ID: 63741969
• Update Time: 2025-05-26

4,4,4-trifluoro-3-(oxan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(oxan-3-yl)butanoic acid
• 4,4,4-Trifluoro-3-(tetrahydro-2h-pyran-3-yl)butanoic acid
• CS-0345606
• EN300-1930519
• 1341160-91-5
• AKOS013052839

• Inchi： 1S/C9H13F3O3/c10-9(11,12)7(4-8(13)14)6-2-1-3-15-5-6/h6-7H,1-5H2,(H,13,14)
• InChI Key： HCQCGVZVZRRJNF-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1COCCC1)(F)F

Computed Properties

• Exact Mass: 226.08167876g/mol
• Monoisotopic Mass: 226.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4,4-trifluoro-3-(oxan-3-yl)butanoic acid

Research Briefing on 4,4,4-Trifluoro-3-(oxan-3-yl)butanoic Acid (CAS: 1341160-91-5): Recent Advances and Applications

4,4,4-Trifluoro-3-(oxan-3-yl)butanoic acid (CAS: 1341160-91-5) is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and tetrahydropyran (oxane) moieties, exhibits promising potential as a building block for drug discovery and medicinal chemistry applications. Recent studies have explored its synthetic utility, biological activity, and role in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 4,4,4-trifluoro-3-(oxan-3-yl)butanoic acid as a key intermediate in the synthesis of protease inhibitors targeting viral infections. The trifluoromethyl group was found to enhance metabolic stability and binding affinity, while the oxane ring contributed to improved solubility and pharmacokinetic properties. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range.

In addition to its antiviral applications, recent research has explored the compound's potential in oncology. A 2024 preprint on bioRxiv reported that 4,4,4-trifluoro-3-(oxan-3-yl)butanoic acid derivatives could modulate the activity of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to identify optimal substitutions on the oxane ring, leading to compounds with selective HDAC6 inhibition and reduced cytotoxicity in normal cells.

From a synthetic chemistry perspective, advances in the preparation of 4,4,4-trifluoro-3-(oxan-3-yl)butanoic acid have been reported. A 2023 Organic Letters publication detailed an efficient asymmetric synthesis route employing chiral auxiliaries to achieve high enantiomeric excess (>95% ee). This methodological breakthrough is expected to facilitate the production of enantiopure derivatives for further biological evaluation.

The compound's physicochemical properties have also been characterized in recent computational studies. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2024) revealed that the trifluoromethyl group induces significant conformational changes in protein binding pockets, while the oxane ring participates in favorable hydrophobic interactions. These insights are guiding the design of next-generation derivatives with optimized drug-like properties.

Looking ahead, 4,4,4-trifluoro-3-(oxan-3-yl)butanoic acid continues to be a focus of research across multiple therapeutic areas. Current investigations are exploring its utility in developing: (1) neuroprotective agents targeting protein misfolding diseases, (2) anti-inflammatory compounds modulating NF-κB signaling, and (3) radiopharmaceuticals for PET imaging. The compound's versatile scaffold and favorable ADME profile position it as a valuable template for medicinal chemistry optimization.

In conclusion, recent studies on 4,4,4-trifluoro-3-(oxan-3-yl)butanoic acid (CAS: 1341160-91-5) demonstrate its growing importance in drug discovery. The convergence of synthetic methodology development, biological evaluation, and computational modeling is accelerating the translation of this scaffold into clinically relevant compounds. Future research directions will likely focus on expanding its therapeutic applications and further optimizing its pharmacological properties through rational design approaches.